Cas no 130112-64-0 (Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester)
130112-64-0 structure
Product Name:Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester
CAS No:130112-64-0
MF:C10H10FNO3
MW:211.189706325531
CID:1229132
PubChem ID:19901127
Update Time:2025-04-20
Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester
- methyl 3-(4-fluoroanilino)-3-oxopropanoate
- methyl 3-(4-fluorophenylamino)-3-oxopropanoate
- 130112-64-0
- WDLMEQGFKXXCRX-UHFFFAOYSA-N
- DTXSID90601141
- methyl 2-[N-(4-fluorophenyl)carbamoyl]acetate
- DA-32854
- SCHEMBL680052
-
- Inchi: 1S/C10H10FNO3/c1-15-10(14)6-9(13)12-8-4-2-7(11)3-5-8/h2-5H,6H2,1H3,(H,12,13)
- InChI Key: WDLMEQGFKXXCRX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC(CC(=O)OC)=O
Computed Properties
- Exact Mass: 211.0645
- Monoisotopic Mass: 211.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, methyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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